Cas no 1898008-40-6 (1-(5-amino-1,2-oxazol-3-yl)naphthalen-2-ol)

• Product Name: 1-(5-amino-1,2-oxazol-3-yl)naphthalen-2-ol
• CAS No: 1898008-40-6
• MF: C₁₃H₁₀N₂O₂
• MW: 226.230702877045
• CID: 6370303
• PubChem ID: 136968518
• Update Time: 2025-05-21

1-(5-amino-1,2-oxazol-3-yl)naphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-amino-1,2-oxazol-3-yl)naphthalen-2-ol
• EN300-1794369
• 1898008-40-6

• Inchi： 1S/C13H10N2O2/c14-12-7-10(15-17-12)13-9-4-2-1-3-8(9)5-6-11(13)16/h1-7,16H,14H2
• InChI Key： NVJYPKFTZDPDHY-UHFFFAOYSA-N
• SMILES： OC1C=CC2C=CC=CC=2C=1C1C=C(N)ON=1

Computed Properties

• Exact Mass: 226.074227566g/mol
• Monoisotopic Mass: 226.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.3Ų

Additional information on 1-(5-amino-1,2-oxazol-3-yl)naphthalen-2-ol

Research Brief on 1-(5-amino-1,2-oxazol-3-yl)naphthalen-2-ol (CAS: 1898008-40-6): Recent Advances and Applications

The compound 1-(5-amino-1,2-oxazol-3-yl)naphthalen-2-ol (CAS: 1898008-40-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic naphthalene derivative, characterized by its unique oxazole-amino-naphthol scaffold, has demonstrated promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its structure-activity relationships (SAR) to enhance its pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 1-(5-amino-1,2-oxazol-3-yl)naphthalen-2-ol as a potent inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. The research highlighted its selective binding affinity and low cytotoxicity, making it a viable candidate for developing next-generation anti-inflammatory drugs. Furthermore, molecular docking simulations revealed that the oxazole ring and hydroxyl group play critical roles in stabilizing interactions with the COX-2 active site, providing insights for further structural modifications.

In the realm of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that this compound exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses. These findings underscore its potential as a scaffold for novel antibiotics, particularly in addressing drug-resistant infections.

Oncology research has also explored the anticancer properties of 1-(5-amino-1,2-oxazol-3-yl)naphthalen-2-ol. A preprint from the National Cancer Institute (2024) demonstrated its efficacy in inducing apoptosis in triple-negative breast cancer (TNBC) cells via the mitochondrial pathway. The compound's ability to modulate reactive oxygen species (ROS) levels and inhibit the PI3K/AKT/mTOR signaling cascade was identified as a key mechanism. Notably, its synergistic effects with conventional chemotherapeutic agents like paclitaxel suggest potential for combination therapies.

From a synthetic chemistry perspective, recent advancements have streamlined the production of 1-(5-amino-1,2-oxazol-3-yl)naphthalen-2-ol. A 2024 Organic Process Research & Development article detailed a scalable, one-pot synthesis method using palladium-catalyzed C-H activation, achieving an 82% yield with high purity (>99%). This innovation addresses previous challenges related to low yields and complex purification steps, facilitating its broader application in drug discovery pipelines.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic profile, particularly its oral bioavailability and metabolic stability. Current efforts, as reported in ACS Pharmacology & Translational Science (2024), are exploring prodrug strategies and nanoformulations to enhance its therapeutic index. Additionally, toxicological studies in non-human primates are underway to evaluate its safety profile for potential clinical translation.

In conclusion, 1-(5-amino-1,2-oxazol-3-yl)naphthalen-2-ol (CAS: 1898008-40-6) represents a versatile scaffold with multifaceted therapeutic applications. Its recent progress in target validation, synthetic optimization, and mechanistic studies positions it as a compelling candidate for further development. Future research should focus on translational studies, including in vivo efficacy models and formulation development, to bridge the gap between bench and bedside.